Cas no 14047-28-0 ((R)-(+)-9-(2-Hydroxypropyl)adenine)

• Product Name: (R)-(+)-9-(2-Hydroxypropyl)adenine
• CAS No: 14047-28-0
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD07369451
• CID: 49615
• Update Time: 2025-11-01

(R)-(+)-9-(2-Hydroxypropyl)adenine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(6-Amino-9H-purin-9-yl)propan-2-ol
• (R)-9-(2-hydroxypropyl) adenine
• (R)-(+)-9-(2-hydroxypropyl)adenine
• (R)-9-[2-(HYDROXYPROPYL] ADENINE
• (R)-9-[2-(Hydroxypropyl] Adenine (Desphosphoryl Tenofovir)
• (R)-9-[2-(Hydroxypropyl] Adenine (Desphosphoryl Tenofovir)
• (R)-6-Amino-9-(2-hydroxypropyl)purine
• D-(-)-9-(2-Hydroxypropyl)adenine
• 6-Amino-alpha-methyl-9H-purine-9-ethanol
• Tenofovir Impurity 24
• Tenofovir Impurity 11
• (R)-9-(2-Hydroxypropyl)ademine
• 9-[(2R)-2-Hydroxypropyl]adenine
• Tenofovir disoproxil Impurity 24
• R-9-(2-hydroxypropyl) adenine, 9-HPA
• (R)-9-(2-hydroxypropyl) adenine (SC)
• (R)-9-(2-Hydroxypropyl)adenine
• (2R)-1-(6-aminopurin-9-yl)propan-2-ol
• 9-HYDROXYPROPYLADENINE, R-ISOMER
• 43H6SBP55W
• 9H-Purine-9-ethanol, 6-amino-alpha-methyl-, (alphaR)-
• (2R)-1-(6-Amino-9H-purin-9-yl)propan-2-ol
• 9-(2-Hydroxypropyl)adenine, (R)-
• PubChem9984
• R-9-(2-hydroxypropyl)adenine [WHO-DD]
• 9H-Purine-9-ethanol, 6-amino-alpha-methyl-, D-
• R-(+)-9-(2-Hydroxypropyl)adenine
• (R)-9-[2-(Hydroxypropyl] Adenine(Desphosphoryl Tenofovir)
• (R)-(+)-9-(2-Hydroxypropyl)adenine

• MDL： MFCD07369451
• Inchi： 1S/C8H11N5O/c1-5(14)2-13-4-12-6-7(9)10-3-11-8(6)13/h3-5,14H,2H2,1H3,(H2,9,10,11)/t5-/m1/s1
• InChI Key： MJZYTEBKXLVLMY-RXMQYKEDSA-N
• SMILES： O[C@H](C)CN1C=NC2=C(N)N=CN=C12

Computed Properties

• Exact Mass: 193.09600
• Monoisotopic Mass: 193.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89.8

Experimental Properties

• Density: 1.57
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: 457.7°C at 760 mmHg
• Flash Point: 230.6°C
• Refractive Index: 1.752
• PSA: 89.85000
• LogP: 0.37050

(R)-(+)-9-(2-Hydroxypropyl)adenine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on (R)-(+)-9-(2-Hydroxypropyl)adenine

Introduction to (R)-(+)-9-(2-Hydroxypropyl)adenine (CAS No. 14047-28-0)

Compound (R)-(+)-9-(2-Hydroxypropyl)adenine, identified by its CAS number 14047-28-0, is a significant molecule in the field of chemobiology and pharmaceutical research. This compound, a derivative of adenine, has garnered attention due to its unique structural properties and potential biological activities. The presence of a (2-hydroxypropyl) group at the 9-position of the adenine ring introduces hydrophilicity, making it a valuable candidate for various biochemical applications.

The synthesis and characterization of (R)-(+)-9-(2-Hydroxypropyl)adenine have been subjects of extensive research, particularly in the development of nucleoside analogs. These analogs are crucial in medicinal chemistry for their ability to mimic natural nucleosides while exhibiting enhanced stability or altered biological interactions. The stereochemistry of this compound, specifically the (R)-configuration, plays a pivotal role in determining its pharmacological profile. Recent studies have highlighted the importance of enantioselective synthesis in optimizing the therapeutic efficacy of such derivatives.

One of the most compelling aspects of (R)-(+)-9-(2-Hydroxypropyl)adenine is its potential application in antiviral and anticancer therapies. Nucleoside analogs are well-known for their ability to interfere with viral replication and cancer cell proliferation by inhibiting key enzymes such as reverse transcriptase or polymerases. The hydroxyl group at the 2-position enhances solubility, facilitating better absorption and distribution within biological systems. This characteristic makes (R)-(+)-9-(2-Hydroxypropyl)adenine an attractive candidate for drug formulation.

Recent advancements in computational chemistry have enabled more precise modeling of how (R)-(+)-9-(2-Hydroxypropyl)adenine interacts with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and mechanism of action. These studies suggest that the compound can effectively inhibit enzymes involved in DNA replication and repair, potentially leading to novel therapeutic strategies against resistant strains of viruses and tumors.

In addition to its pharmacological applications, (R)-(+)-9-(2-Hydroxypropyl)adenine has shown promise in the field of gene therapy. Its structural similarity to natural nucleosides allows it to be incorporated into RNA or DNA during replication, thereby modifying genetic sequences. This capability is particularly relevant in developing treatments for genetic disorders where specific nucleotide sequences need to be altered. The hydrophilic nature of the (2-hydroxypropyl) group ensures that it can be easily modified for targeted delivery systems, enhancing its utility in gene editing technologies.

The synthesis of (R)-(+)-9-(2-Hydroxypropyl)adenine involves multi-step organic reactions, often requiring precise control over stereochemistry to achieve the desired enantiomer. Chiral resolution techniques, such as diastereomeric salt formation or enzymatic resolution, are commonly employed to isolate the pure (R)-configuration. Advances in biocatalysis have also enabled the use of engineered enzymes for more efficient and environmentally friendly synthesis pathways. These innovations not only improve yield but also reduce waste, aligning with green chemistry principles.

Industrial-scale production of (R)-(+)-9-(2-Hydroxypropyl)adenine faces challenges related to cost-effectiveness and scalability. However, ongoing research into continuous flow chemistry and novel catalytic systems is addressing these issues. By optimizing reaction conditions and improving purification methods, manufacturers can produce this compound more efficiently, making it more accessible for research and therapeutic applications. Collaborative efforts between academia and industry are crucial in translating laboratory findings into viable pharmaceutical products.

The regulatory landscape for nucleoside analogs like (R)-(+)-9-(2-Hydroxypropyl)adenine is stringent but evolving. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing processes before approving new drugs or research compounds. Clinical trials are essential to evaluate its potential benefits and risks in human populations. Positive outcomes from these trials could pave the way for new treatments targeting a range of diseases, from viral infections to metabolic disorders.

Future research directions for (R)-(+)-9-(2-Hydroxypropyl)adenine include exploring its role in modulating immune responses and inflammation. Studies suggest that nucleoside derivatives can influence immune cell function by interacting with receptors or signaling pathways. This opens up possibilities for developing immunomodulatory therapies using this compound or its derivatives. Additionally, investigating its interactions with other therapeutic agents could lead to synergistic effects, enhancing overall treatment outcomes.

In conclusion, (R)-(+)-9-(2-Hydroxypropyl)adenine is a versatile and promising compound with significant implications in chemobiology and pharmaceutical science. Its unique structure, combined with its potential biological activities, makes it a valuable tool for drug development and research applications. As scientific understanding advances and synthetic methodologies improve, the therapeutic potential of this compound will continue to expand, offering new hope for treating various diseases.